2-(benzo[d][1,3]dioxole-5-carboxamido)-N-(2-methoxyphenethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide

• IUPAC Name: 2-(1,3-benzodioxole-5-carbonylamino)-N-[2-(2-methoxyphenyl)ethyl]-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide
• InChI: InChI=1S/C25H25N3O5S/c1-31-18-7-3-2-5-15(18)11-12-26-24(30)17-6-4-8-21-22(17)27-25(34-21)28-23(29)16-9-10-19-20(13-16)33-14-32-19/h2-3,5,7,9-10,13,17H,4,6,8,11-12,14H2,1H3,(H,26,30)(H,27,28,29)
• InChI Key: JSJQNCXUQCQYNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2CCCC3=C2N=C(S3)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C25H25N3O5S
• Molecular Weight: 479.5 g/mol

Description

2-(benzo[d][1,3]dioxole-5-carboxamido)-N-(2-methoxyphenethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide is a useful research compound. Its molecular formula is C25H25N3O5S and its molecular weight is 479.55. The purity is usually 95%.
BenchChem offers high-quality 2-(benzo[d][1,3]dioxole-5-carboxamido)-N-(2-methoxyphenethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzo[d][1,3]dioxole-5-carboxamido)-N-(2-methoxyphenethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Novel Compounds for Anti-Inflammatory and Analgesic Effects :

  • A study by Abu‐Hashem et al. (2020) described the synthesis of novel compounds, including derivatives of benzodifuranyl and 1,3,5-triazines, which exhibited significant anti-inflammatory and analgesic properties. These compounds were found to inhibit cyclooxygenase-1 and cyclooxygenase-2, suggesting potential applications in treating inflammation and pain.

• Photoreactions in the Presence of Singlet Oxygen :

  • Research by Mahran, Sidky, and Wamhoff (1983) explored the photooxidation of 2-(4-thiazolyl)-1H-benzimidazole, a compound structurally related to the one . This study provides insights into the photoreactivity of such compounds, which could be relevant in photochemical applications or understanding their stability under light exposure.

• Antibacterial Activity and Synthesis of Novel Compounds :

  • Palkar et al. (2017) conducted a study on designing, synthesizing, and conducting QSAR studies of novel antibacterial agents. Their research focused on synthesizing benzothiazole derivatives with promising antibacterial properties, especially against Staphylococcus aureus and Bacillus subtilis. This suggests potential applications in developing new antibiotics.

• Antiallergic Activity of Acidic Derivatives :

  • A study by Wade et al. (1983) synthesized acidic derivatives of 4H-pyrimido[2,1-b]benzazol-4-ones, which showed significant antiallergic activities in rat models. These compounds could be potential candidates for developing new antiallergic medications.

• Inhibition of Cell Adhesion and Antiinflammatory Agents :

  • Research by Boschelli et al. (1995) found that certain benzothiazole derivatives effectively inhibited cell adhesion mediated by E-selectin, ICAM-1, and VCAM-1. One compound, PD 144795, showed oral activity in various inflammation models, indicating its potential as an anti-inflammatory agent.

• Antioxidative and Antiproliferative Activities :

  • The study by Cindrić et al. (2019) synthesized benzimidazole/benzothiazole-2-carboxamides and evaluated their antioxidative and antiproliferative properties. Some compounds exhibited promising activities, suggesting their potential use in cancer treatment and as antioxidants.